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CAS No.: 82097-01-6

Cat. No.: B1338345

Get Quote

For Immediate Release

This guide provides a comparative analysis for the structural validation of 2-(2-
chloroethoxy)benzenesulfonamide, a key intermediate in the synthesis of sulfonylurea

herbicides. While a definitive single-crystal X-ray diffraction study for this specific compound is

not publicly available, this document outlines a comprehensive approach to its structural

confirmation through a combination of comparative crystallographic analysis of analogous

compounds and supporting spectroscopic data. This guide is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Comparative Crystallographic Analysis
Direct crystallographic data for 2-(2-chloroethoxy)benzenesulfonamide is not currently

present in the Cambridge Structural Database (CSD). However, the crystal structures of

several analogous benzenesulfonamide derivatives have been extensively studied. These
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studies provide a robust framework for predicting the molecular geometry, bond lengths, bond

angles, and packing interactions of the title compound.

Table 1: Comparison of Crystallographic Data for Benzenesulfonamide Analogs

Parameter

2-Chloro-N-(3-
methoxybenzoyl)be
nzenesulfonamide[
1]

N-(2-
Chlorophenyl)benz
enesulfonamide[2]

(E)-N-benzyl-3-
((benzylimino)meth
yl)-4-
hydroxybenzenesul
fonamide[3]

Crystal System Triclinic Monoclinic Monoclinic

Space Group P-1 P21/a P21/c

Key Bond Lengths (Å)
S-N: 1.63, S-O: 1.43,

1.44, S-C: 1.76

S-N: 1.63, S-O: 1.43,

1.44, S-C: 1.77

S-N: 1.63, S-O: 1.43,

1.44, S-C: 1.77

**Key Bond Angles (°)

**

O-S-O: 119.5, O-S-N:

106.8, O-S-C: 107.5

O-S-O: 119.8, O-S-N:

106.5, O-S-C: 107.2

O-S-O: 119.7, O-S-N:

106.7, O-S-C: 107.4

Hydrogen Bonding
N-H···O interactions

form inversion dimers

N-H···O interactions

form infinite chains

N-H···O and O-H···O

interactions form

sheets

Based on these analogs, the sulfonamide group in 2-(2-chloroethoxy)benzenesulfonamide is

expected to adopt a tetrahedral geometry with S-O bond lengths of approximately 1.43 Å and

an O-S-O bond angle of around 120°. The S-N and S-C bond lengths are anticipated to be in

the range of 1.63 Å and 1.76 Å, respectively. Intermolecular interactions will likely be dominated

by N-H···O hydrogen bonds, leading to the formation of dimers or chain-like structures in the

solid state. The flexible 2-chloroethoxy side chain is expected to influence the overall crystal

packing.

Spectroscopic Data for Structural Confirmation
Spectroscopic techniques provide valuable information that complements the predictions from

comparative crystallographic analysis.

Table 2: Summary of Expected and Reported Spectroscopic Data
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Technique
Expected Data for 2-(2-
Chloroethoxy)benzenesulf
onamide

Reported Data for Related
Compounds

¹H NMR

Aromatic protons (4H, m), -

OCH₂- (2H, t), -CH₂Cl (2H, t), -

NH₂ (2H, s)

Benzenesulfonamide: Aromatic

protons (multiplets around 7.5-

7.9 ppm), -NH₂ (singlet around

7.3 ppm)[4]. 2-(2-

Chloroethoxy)ethanol: -OCH₂-

(triplet around 3.7 ppm), -

CH₂Cl (triplet around 3.6 ppm)

[5].

¹³C NMR

Aromatic carbons (6 signals), -

OCH₂- (1 signal), -CH₂Cl (1

signal)

Data for specific compound not

found.

IR (cm⁻¹)

N-H stretch (3300-3400), S=O

stretch (asymmetric and

symmetric, 1330-1370 and

1140-1180), C-O stretch

(1050-1150), C-Cl stretch

(600-800)

Benzenesulfonamide

derivatives show characteristic

S=O and N-H stretching bands

in these regions.

Mass Spectrometry

Molecular ion peak (M⁺) at m/z

235.0, Isotopic pattern for

Chlorine (M+2 peak with ~1/3

intensity of M⁺)

The fragmentation pattern

would likely involve cleavage

of the chloroethoxy side chain.

[6]

The combination of these spectroscopic methods allows for the unambiguous confirmation of

the connectivity and functional groups present in the 2-(2-chloroethoxy)benzenesulfonamide
molecule, providing strong evidence for its proposed structure.

Experimental Protocols
Single-Crystal X-ray Diffraction (Hypothetical)
A suitable single crystal of 2-(2-chloroethoxy)benzenesulfonamide would be grown by slow

evaporation from an appropriate solvent system (e.g., ethanol, acetone). The crystal would be
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mounted on a goniometer and subjected to a monochromatic X-ray beam. Data collection

would be performed at a controlled temperature (e.g., 100 K) to minimize thermal vibrations.

The resulting diffraction pattern would be used to solve the crystal structure using direct

methods and refine it by full-matrix least-squares on F².

NMR Spectroscopy
A sample of 2-(2-chloroethoxy)benzenesulfonamide (5-10 mg) would be dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆) and placed in a 5 mm NMR tube. ¹H and ¹³C NMR

spectra would be acquired on a spectrometer operating at a field strength of 400 MHz or

higher. Chemical shifts would be reported in parts per million (ppm) relative to tetramethylsilane

(TMS) as an internal standard.

Infrared (IR) Spectroscopy
A small amount of the sample would be analyzed using an FT-IR spectrometer equipped with

an attenuated total reflectance (ATR) accessory. The spectrum would be recorded in the range

of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry
Mass spectral analysis would be performed using an electrospray ionization (ESI) source

coupled to a time-of-flight (TOF) or quadrupole mass analyzer. The sample would be dissolved

in a suitable solvent (e.g., methanol, acetonitrile) and introduced into the ion source. High-

resolution mass spectrometry (HRMS) would be used to confirm the elemental composition of

the molecular ion.

Workflow for Structural Validation
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Synthesis & Purification

Structural Characterization

Structure Validation
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Confirmation of Structure
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Caption: Experimental workflow for the structural validation of 2-(2-
chloroethoxy)benzenesulfonamide.

Conclusion
While a dedicated crystallographic study of 2-(2-chloroethoxy)benzenesulfonamide remains

to be published, a comprehensive structural validation can be achieved. By comparing its

expected structural parameters with those of well-characterized benzenesulfonamide analogs

and corroborating these findings with a suite of spectroscopic techniques, a high degree of

confidence in its molecular structure can be established. This multi-faceted approach provides
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a robust framework for the characterization of novel chemical entities in the absence of single-

crystal X-ray data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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